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Compound of Interest

Compound Name: 5-Bromo-2-nitropyridine

Cat. No.: B047719

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of 5-Bromo-2-
nitropyridine in organic solvents. Due to the limited availability of precise quantitative data in
public literature, this guide focuses on reported qualitative solubility and presents a detailed
experimental protocol for the quantitative determination of its solubility. This allows research
and drug development professionals to accurately assess the solubility of 5-Bromo-2-
nitropyridine in relevant solvent systems for applications such as reaction chemistry,
purification, and formulation.

Introduction to 5-Bromo-2-nitropyridine

5-Bromo-2-nitropyridine is a heterocyclic aromatic compound with the chemical formula
CsHsBrN20:2 and a molecular weight of 202.99 g/mol . It serves as a crucial intermediate in the
synthesis of various pharmaceutical and agrochemical compounds. Its chemical structure,
featuring a pyridine ring substituted with a bromine atom and a nitro group, dictates its
physicochemical properties, including its solubility in different media. Understanding its
solubility is paramount for its effective use in synthetic organic chemistry and process
development.

Solubility Data

Exhaustive searches of scientific literature and chemical databases did not yield specific
quantitative solubility data for 5-Bromo-2-nitropyridine in various organic solvents at different
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temperatures. However, several sources provide qualitative descriptions of its solubility. This
information is summarized in the table below.

Solvent Qualitative Solubility

Water Insoluble[1]

Methanol Slightly Soluble[2], Readily Dissolving[3]
Ethanol Readily Dissolving[3]

Chloroform Slightly Soluble[2]

Dimethyl Sulfoxide (DMSO) Readily Dissolving[3]

Note: The term "readily dissolving" suggests good solubility, while "slightly soluble" indicates
limited solubility. For precise applications, experimental determination of solubility is highly
recommended.

Experimental Protocol for Solubility Determination
(Gravimetric Method)

The following is a detailed, generalized protocol for the experimental determination of the
solubility of 5-Bromo-2-nitropyridine in an organic solvent using the equilibrium gravimetric
method.

3.1. Principle

This method involves preparing a saturated solution of the solute (5-Bromo-2-nitropyridine) in
a specific solvent at a constant temperature. A known volume or mass of the saturated solution
is then evaporated to dryness, and the mass of the remaining solute is determined. From these
measurements, the solubility can be calculated and expressed in various units (e.g., g/100 mL,
mg/mL, or mole fraction).

3.2. Materials and Equipment

» 5-Bromo-2-nitropyridine (high purity)
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Selected organic solvent(s) (analytical grade)
Analytical balance (x0.0001 g)

Thermostatic shaker or water bath

Vials with airtight caps

Volumetric flasks and pipettes

Syringe filters (chemically compatible with the solvent)
Drying oven

Desiccator

3.3. Procedure

Sample Preparation: Add an excess amount of 5-Bromo-2-nitropyridine to a series of vials.
The presence of undissolved solid at the end of the equilibration period is crucial to ensure
saturation.

Solvent Addition: Accurately add a known volume (e.g., 5.00 mL) or mass of the desired
organic solvent to each vial.

Equilibration: Tightly seal the vials and place them in a thermostatic shaker or water bath set
to the desired temperature (e.g., 25 °C, 37 °C). Allow the mixtures to equilibrate for a
sufficient period (typically 24-72 hours) with constant agitation to ensure the solution reaches
saturation.

Phase Separation: After equilibration, cease agitation and allow the vials to stand
undisturbed at the set temperature for at least 4 hours to allow the excess solid to settle.

Sample Withdrawal: Carefully withdraw a known volume (e.g., 2.00 mL) of the clear
supernatant using a pipette fitted with a syringe filter to avoid transferring any solid particles.

Mass Determination of Saturated Solution: Transfer the filtered saturated solution to a pre-
weighed, dry container and record the total mass.
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e Solvent Evaporation: Place the container with the saturated solution in a drying oven at a
temperature sufficient to evaporate the solvent without decomposing the solute. A gentle
stream of nitrogen can be used to accelerate evaporation.

e Drying to Constant Mass: Once the solvent is fully evaporated, place the container in a
desiccator to cool to room temperature. Weigh the container with the solid residue. Repeat
the drying and weighing cycles until a constant mass is achieved.

3.4. Calculation of Solubility
The solubility can be calculated using the following formulas:

e Solubility ( g/100 mL): (Mass of residue (g) / Volume of saturated solution withdrawn (mL)) *
100

e Solubility (mg/mL): (Mass of residue (mg) / Volume of saturated solution withdrawn (mL))

Experimental Workflow Visualization

The following diagram illustrates the key steps in the experimental determination of solubility
using the gravimetric method.
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Gravimetric solubility determination workflow.
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This comprehensive guide provides both the available qualitative data on the solubility of 5-
Bromo-2-nitropyridine and a robust experimental protocol for its quantitative determination.
This information is intended to support researchers and professionals in the effective handling
and application of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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